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Introduction
The cetane number (CN) is a critical parameter for determining the ignition quality of diesel

fuel. It is a measure of a fuel's ignition delay; the time between the start of injection and the

start of combustion. A higher cetane number indicates a shorter ignition delay period and is

characteristic of a more efficient and smoother combustion. Isocetane, chemically known as

2,2,4,4,6,8,8-heptamethylnonane, is a primary reference fuel used to define the lower end of

the cetane number scale.[1][2] This document provides detailed application notes and protocols

for the use of isocetane as a primary reference standard in fuel analysis, primarily focusing on

the ASTM D613 standard test method.

The Role of Isocetane in the Cetane Number Scale
The cetane number of a diesel fuel is determined by comparing its combustion characteristics

in a standardized test engine to that of reference fuels with known cetane numbers. The cetane

number scale is defined by two primary reference fuels:

n-Cetane (n-hexadecane): This long, straight-chain alkane has excellent ignition qualities

and is assigned a cetane number of 100.[2]

Isocetane (2,2,4,4,6,8,8-heptamethylnonane): A highly branched alkane with poor ignition

qualities, isocetane is assigned a cetane number of 15.[1][2]
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Historically, alpha-methylnaphthalene (α-methylnaphthalene) was used as the low cetane

number reference fuel with a value of 0. However, due to its instability and handling difficulties,

it was replaced by the more stable isocetane.[1]

The cetane number of a test fuel is determined by blending n-cetane and isocetane in various

proportions until the blend has the same ignition delay as the test fuel. The percentage of n-

cetane in this blend then determines the cetane number of the fuel.

Data Presentation: Properties of Primary Reference
Fuels
A clear understanding of the physicochemical properties of the primary reference fuels is

essential for accurate fuel analysis. The table below summarizes key properties of isocetane,

n-cetane, and the historical reference, alpha-methylnaphthalene.

Property

Isocetane
(2,2,4,4,6,8,8-
Heptamethylnonan
e)

n-Cetane (n-
Hexadecane)

alpha-
Methylnaphthalene

Chemical Formula C₁₆H₃₄ C₁₆H₃₄ C₁₁H₁₀

Molar Mass 226.44 g/mol 226.45 g/mol 142.20 g/mol

Cetane Number 15 100 0

Appearance Colorless liquid Colorless liquid
Colorless to yellowish

liquid

Density 0.793 g/cm³ at 20°C 0.773 g/cm³ at 20°C 1.02 g/cm³ at 20°C

Boiling Point 240 °C 287 °C 245 °C

Melting Point - 18 °C -30.5 °C

Flash Point 96 °C 135 °C 82 °C

Solubility in Water Insoluble Insoluble Insoluble
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Experimental Protocols: Determination of Cetane
Number (ASTM D613)
The following protocol outlines the standardized procedure for determining the cetane number

of diesel fuels using a Cooperative Fuel Research (CFR) engine, as specified by ASTM D613.

[3][4][5]

Apparatus
Cooperative Fuel Research (CFR) Engine: A single-cylinder, four-stroke, variable

compression ratio diesel engine.[3][4]

Fuel System: Capable of delivering the test fuel and reference fuels to the engine.

Instrumentation: To measure ignition delay, compression ratio, and other engine operating

parameters.

Reagents and Materials
Isocetane (2,2,4,4,6,8,8-heptamethylnonane): Primary reference fuel with a cetane number

of 15.

n-Cetane (n-hexadecane): Primary reference fuel with a cetane number of 100.

Test Fuel: The diesel fuel sample to be analyzed.

Secondary Reference Fuels: Blends of isocetane and n-cetane with known cetane numbers.

Engine Setup and Calibration
Engine Warm-up: Start the CFR engine and allow it to warm up until all temperatures and

pressures have stabilized according to the manufacturer's specifications.

Standard Operating Conditions: Ensure the engine is operating under the standard

conditions specified in ASTM D613, including:

Engine Speed: 900 ± 9 rpm
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Intake Air Temperature: 66 ± 0.5 °C

Coolant Temperature: 100 ± 1.5 °C

Injection Timing: 13.0 degrees before top dead center (btdc)

Calibration: Calibrate the engine using reference fuels with known cetane numbers to ensure

accurate and reproducible results.

Experimental Procedure: Bracketing Method
Introduce Test Fuel: Fill one of the fuel reservoirs with the test fuel sample.

Determine Approximate Cetane Number:

Operate the engine on the test fuel.

Adjust the compression ratio of the engine until the ignition delay is exactly 13.0 degrees

of crank angle.

Record the handwheel reading, which provides an initial estimate of the cetane number.

Select Bracketing Reference Fuels:

Choose two secondary reference fuel blends with cetane numbers that bracket the

estimated cetane number of the sample fuel (one higher and one lower).

Run High-Cetane Reference Fuel:

Switch the engine to operate on the higher cetane number reference fuel.

Adjust the compression ratio to achieve the standard 13.0-degree ignition delay.

Record the handwheel reading.

Run Low-Cetane Reference Fuel:

Switch the engine to operate on the lower cetane number reference fuel.
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Adjust the compression ratio to achieve the standard 13.0-degree ignition delay.

Record the handwheel reading.

Re-check Test Fuel:

Switch back to the test fuel and make any fine adjustments to the compression ratio to

ensure the 13.0-degree ignition delay is maintained.

Record the final handwheel reading for the test fuel.

Calculation of Cetane Number
The cetane number of the test fuel is calculated by linear interpolation of the handwheel

readings of the test sample and the two bracketing reference fuels. The formula for calculating

the cetane number is:

CN = CNL + ((HWRL - HWRS) / (HWRL - HWRH)) * (CNH - CNL)

Where:

CN: Cetane Number of the sample

CNL: Cetane Number of the low-cetane reference fuel

CNH: Cetane Number of the high-cetane reference fuel

HWRS: Handwheel Reading for the sample fuel

HWRL: Handwheel Reading for the low-cetane reference fuel

HWRH: Handwheel Reading for the high-cetane reference fuel
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Caption: The Cetane Number Scale and Ignition Quality.
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Caption: ASTM D613 Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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